Cas no 2287341-46-0 (6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-amine
• CAS No: 2287341-46-0
• MF: C₈H₆F₄N₄
• MW: 234.153654575348
• CID: 6441445
• PubChem ID: 165854329
• Update Time: 2025-05-20

6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6749987
• 2287341-46-0
• 6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-amine

• Inchi： 1S/C8H6F4N4/c9-4-1-7-6(2-5(4)13)14-15-16(7)3-8(10,11)12/h1-2H,3,13H2
• InChI Key： AVHAJGKLMOIFAI-UHFFFAOYSA-N
• SMILES： FC(CN1C2C=C(C(=CC=2N=N1)N)F)(F)F

Computed Properties

• Exact Mass: 234.05285886g/mol
• Monoisotopic Mass: 234.05285886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-amine

6-Fluoro-1-(2,2,2-Trifluoroethyl)-1H-1,2,3-Benzotriazol-5-Amine: A Comprehensive Overview

6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-amine, also known by its CAS number 2287341-46-0, is a highly specialized chemical compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of benzotriazole derivatives and has attracted considerable attention due to its unique structural properties and potential biological activities.

The molecular structure of 6-fluoro-1-(trifluoroethyl)-benzotriazol is characterized by a benzotriazole ring system with a fluorine atom at the 6-position and a trifluoroethyl group attached at the 1-position. The presence of multiple fluorine atoms in the molecule contributes to its high stability and lipophilicity, making it an ideal candidate for various chemical modifications and biological assays.

Recent studies have highlighted the potential of this compound as a promising lead in drug discovery programs. For instance, researchers have explored its role as an inhibitor of certain enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoroethyl group has been shown to enhance the compound's ability to cross the blood-brain barrier (BBB), which is a critical factor for central nervous system (CNS) drug delivery.

In addition to its pharmacological applications, 6-fluoro-benzotriazole derivative has also found utility in materials science. Its ability to act as a corrosion inhibitor has been extensively studied for protecting metals from environmental degradation. The compound forms a protective film on metal surfaces due to its strong coordination abilities with metal ions.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the benzotriazole core followed by substitution reactions to introduce the fluorine and trifluoroethyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an environmental perspective, understanding the fate and transport of CAS 2287341-46-0 in natural systems is crucial for assessing its potential ecological risks. Studies indicate that while the compound exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments necessitates careful handling during industrial processes.

In conclusion, 6-fluoro-benzotriazol derivative represents a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemistry and pharmacology.